Cas no 674337-10-1 (N4-benzyl-2-(4-ethylpiperazin-1-yl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-benzyl-2-(4-ethylpiperazin-1-yl)-5-nitropyrimidine-4,6-diamine
• CAS No: 674337-10-1
• MF: C₁₇H₂₃N₇O₂
• MW: 357.410222291946
• CID: 5480653
• Update Time: 2025-06-28

N4-benzyl-2-(4-ethylpiperazin-1-yl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4-N-benzyl-2-(4-ethylpiperazin-1-yl)-5-nitropyrimidine-4,6-diamine
• N4-benzyl-2-(4-ethylpiperazin-1-yl)-5-nitropyrimidine-4,6-diamine

• Inchi： 1S/C17H23N7O2/c1-2-22-8-10-23(11-9-22)17-20-15(18)14(24(25)26)16(21-17)19-12-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H3,18,19,20,21)
• InChI Key： JFVBDRTYOJHXNM-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC)CC2)=NC(N)=C([N+]([O-])=O)C(NCC2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N4-benzyl-2-(4-ethylpiperazin-1-yl)-5-nitropyrimidine-4,6-diamine

Introduction to N4-benzyl-2-(4-ethylpiperazin-1-yl)-5-nitropyrimidine-4,6-diamine (CAS No. 674337-10-1)

N4-benzyl-2-(4-ethylpiperazin-1-yl)-5-nitropyrimidine-4,6-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 674337-10-1, is characterized by its complex molecular structure, which includes a pyrimidine core modified with various functional groups. The presence of a benzyl group at the 4-position and an ethylpiperazine moiety at the 2-position, along with nitro and amino substituents, makes it a promising candidate for further exploration in medicinal chemistry.

The< strong>N4-benzyl group contributes to the compound's solubility and stability, while the< strong>2-(4-ethylpiperazin-1-yl) moiety is known to enhance binding affinity to biological targets. This structural feature is particularly relevant in the development of drugs that target neurological disorders, where piperazine derivatives are frequently employed due to their ability to interact with neurotransmitter receptors. The< strong>5-nitropyrimidine core is a well-studied scaffold in medicinal chemistry, known for its potential antiviral, anticancer, and anti-inflammatory properties.

The< strong>4,6-diamine substitution pattern further diversifies the compound's pharmacological profile. Diamine derivatives have been extensively investigated for their role in modulating enzyme activity and receptor interactions. In recent years, there has been a surge in research focused on developing novel diamine-based compounds that exhibit enhanced efficacy and reduced side effects compared to existing therapeutic agents. The nitro group at the 5-position of the pyrimidine ring adds another layer of complexity, as it can be reduced to an amine under specific conditions, potentially leading to new pharmacophores.

Recent studies have highlighted the importance of< strong>N4-benzyl-substituted pyrimidines in drug discovery. These compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this class can effectively disrupt signaling pathways associated with tumor growth and metastasis. The< strong>2-(4-ethylpiperazin-1-yl) group plays a crucial role in these interactions by forming stable hydrogen bonds with key residues in target proteins.

The< strong>5-nitropyrimidine scaffold has also been explored for its antimicrobial properties. Research indicates that nitropyrimidines can interfere with bacterial DNA replication and repair mechanisms, making them effective against drug-resistant strains. Additionally, the< strong>4,6-diamine structure contributes to the compound's ability to cross cell membranes, facilitating intracellular delivery of therapeutic agents. This property is particularly valuable in treating infections that require penetration into tissues or cellular compartments.

In the context of drug development, the synthesis of< strong>N4-benzyl-2-(4-ethylpiperazin-1-yl)-5-nitropyrimidine-4,6-diamine presents both challenges and opportunities. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for preclinical and clinical studies. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography are commonly employed. The growing interest in this compound underscores the need for efficient synthetic routes that can be scaled up for industrial production.

The pharmacokinetic properties of this compound are also under investigation. Studies have shown that modifications at the< strong>N4-benzyl,< strong>2-(4-ethylpiperazin-1-yl), and< strong>5-nitropyrimidine positions can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these relationships is crucial for optimizing drug formulations and ensuring therapeutic efficacy. Computational modeling techniques are being increasingly used to predict how structural changes will affect pharmacokinetics, saving time and resources in the drug development process.

Ethical considerations are paramount when conducting research involving pharmaceutical compounds like< strong>N4-benzyl-2-(4-ethylpiperazin-1-yl)-5-nitropyrimidine-4,6-diamine. Ensuring compliance with regulatory guidelines and maintaining high standards of laboratory safety are essential steps in advancing medical science responsibly. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies help foster an environment where innovation can thrive while minimizing risks to human health and the environment.

The future prospects for this compound are promising. Ongoing research aims to identify new therapeutic applications and improve existing formulations through structural optimization. By leveraging cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML), scientists can accelerate the discovery process by predicting novel drug candidates with greater accuracy. These advancements hold the potential to revolutionize how diseases are treated and managed worldwide.